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Compound of Interest
(1-

Compound Name: (Trifluoromethyl)cyclopropyl)metha
namine

CAS No.: 847926-83-4

Cat. No.: B1532858

Get Quote

Executive Summary: Immediate Directives

(1-(Trifluoromethyl)cyclopropyl)methanamine (CAS: 112738-68-8) represents a unique

disposal challenge due to its dual nature: it is a strained organic amine (corrosive, reactive) and
a fluorinated compound (persistent, HF-generating upon combustion).[1]

CRITICAL PROHIBITIONS:
 NO DRAIN DISPOSAL: Strictly prohibited.[1] The trifluoromethyl (

) group is resistant to hydrolysis and will persist in water systems.[1]

e NO ACID MIXING: Do not add to general "Acid Waste" streams.[1] The amine function will
react exothermically, and the cyclopropyl ring is susceptible to violent ring-opening in the
presence of strong Bronsted acids.
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 NO STANDARD INCINERATION: Must be flagged as "Halogenated Waste" to ensure
incineration occurs in a facility equipped with hydrogen fluoride (HF) scrubbers.[1]

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification.[1] This compound is a high-value building
block often used as a bioisostere in drug development.[1] Its disposal profile is dictated by the

flammability of the amine and the thermal stability of the carbon-fluorine bonds.[1]

Table 1: Physicochemical & Regulatory Data

Parameter

Specification

Operational Implication

Chemical Name

1-
(Trifluoromethyl)cyclopropyl)m
ethanamine

Official manifest name.

CAS Number

112738-68-8 (Free
Base)1783418-59-6 (HCI Salt)

Verify specific form before

disposal.[1]

Molecular Formula

High Fluorine content (~40%
by mass).[1]

Physical State

Liquid (Free Base) / Solid
(Salt)

Determines waste container

type.[1]

UN Number

UN 2734 (Polyamines, liquid,

corrosive, flammable, n.o.s.)

Required for transport labeling.

[1]

RCRA Waste Codes

D001 (Ignitable), D002

(Corrosive)

US EPA classification for

hazardous waste.[1]

GHS Hazards

H226 (Flammable), H314 (Skin
Corr.[1] 1B)

Requires flame-resistant PPE

and fume hood handling.[1]

Operational Disposal Workflow

The following decision matrix is designed to prevent cross-contamination of waste streams and

ensure regulatory compliance.

Phase A: Segregation & Stabilization
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The Scientific Logic: Standard organic waste streams are often incinerated at temperatures
sufficient for hydrocarbons but insufficient to safely manage high loads of fluorinated
compounds.[1] Furthermore, the combustion of the

group generates Hydrogen Fluoride (HF) and Carbonyl Fluoride (

).[1] If sent to a non-halogenated incinerator, these byproducts can corrode the combustion
chamber and bypass standard scrubbers, leading to toxic emissions.

Protocol:

» Select Container: Use High-Density Polyethylene (HDPE) carboys.[1] Glass is acceptable
but poses a breakage risk.[1] Avoid metal containers due to the corrosive amine nature.[1]

o Segregate:
o Stream A (Halogenated Organics): This is the ONLY correct stream.[1]

o Incompatibility Check: Ensure the carboy does not contain strong acids (

), acid chlorides, or strong oxidizers (

).[1]

e Dilution (Optional but Recommended): If disposing of the pure free base, dilute to <10%
concentration using a compatible solvent (e.g., Ethanol or Dichloromethane) to reduce
flammability and corrosivity risks during transport.[1]

Phase B: Labeling & Handover

Labeling Requirement: The tag must explicitly state:
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"FLAMMABLE, CORROSIVE, HALOGENATED ORGANIC WASTE" Contains: (1-

(Trifluoromethyl)cyclopropyl)methanamine

Disposal Decision Matrix (Visualization)
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Waste Generation:
(1-(Trifluoromethyl)cyclopropyl)methanamine

Identify Physical State

Solid (HCI Salt)

Liquid (Free Base)

Dissolve in Compatible Solvent
(e.g., MeOH, DCM)

CRITICAL DECISION:
Select Waste Stream

_.'PROHIBITED REQUIRED

General Organic Waste |  [gEUeJe NN WAS TS TaETNe
(Non-Halogenated) : Organic Waste

STOP: Do NOT mix with
Acids or Oxidizers

Label: UN 2734
'Flammable, Corrosive, Halogenated'

High-Temp Incineration
with HF Scrubbing

Click to download full resolution via product page
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Figure 1: Decision logic for the safe segregation and disposal of trifluoromethyl-substituted
amines.

Emergency Spill Procedures

In the event of a spill outside of containment, immediate action is required to prevent exposure
and infrastructure damage.

o Evacuate & Ventilate: The free base is volatile and corrosive.[1] Clear the area.

o PPE: Full face shield, nitrile gloves (double gloved), and lab coat.[1] Respiratory protection
(ABEK filter) is required if outside a fume hood.[1]

o Containment:
o Do NOT use water initially.[1][2] Water may spread the hydrophobic liquid.[1]
o Absorb: Use dry sand, vermiculite, or a commercial "Organic/Basic" spill kit.[1]

o Neutralization: If available, treat the absorbed spill with a weak acid neutralizer (e.qg., Citric
Acid powder) only after the bulk liquid is absorbed, to minimize thermal reaction.[1]

o Disposal of Spill Debris: Collect all absorbent material into a wide-mouth jar. Label as
"Hazardous Waste: Amine Contaminated Debris (Fluorinated)."[1]

References & Authority
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(RCRA) Regulations: Hazardous Waste Codes D001, D002.[1][Link][1]
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of Chemical Hazards.[1] National Academies Press.[1] [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trifluoromethyl-cyclopropyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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